molecular formula C20H27F3N2O B4534569 N-(1-cycloheptyl-3-piperidinyl)-2-(trifluoromethyl)benzamide

N-(1-cycloheptyl-3-piperidinyl)-2-(trifluoromethyl)benzamide

Cat. No. B4534569
M. Wt: 368.4 g/mol
InChI Key: CHXZVUCUDUYUHL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of piperidine derivatives and related compounds involves various strategies to enhance their activity and efficacy for potential therapeutic applications. For example, the synthesis of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives showed that substituting the benzamide with a bulky moiety significantly increases activity (Sugimoto et al., 1990). Another study on the synthesis and antiarrhythmic activity of N-(piperidylalkyl)trifluoroethoxybenzamides highlighted the importance of the basicity of the amine nitrogen and the nature of the link between the heterocycle and amide nitrogen (Banitt et al., 1977).

Molecular Structure Analysis

The molecular structure of such compounds plays a crucial role in their biological activity and interaction with biological targets. For instance, the study on farnesyl protein transferase inhibitors revealed that certain structural modifications, such as the introduction of pyridylacetyl N-oxides, significantly improved pharmacokinetics and in vitro activity (Mallams et al., 1998).

Chemical Reactions and Properties

Chemical properties, including reactivity and stability, are essential for the development and application of these compounds. For example, the combination of 1-benzenesulfinyl piperidine and trifluoromethanesulfonic anhydride was found to be a potent reagent for activating thioglycosides, demonstrating the versatility of piperidine derivatives in chemical reactions (Crich and Smith, 2001).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and stability, of these compounds are critical for their formulation and application. While specific data on N-(1-cycloheptyl-3-piperidinyl)-2-(trifluoromethyl)benzamide is not readily available, related studies on piperidine derivatives provide insights into optimizing these properties for therapeutic use.

Chemical Properties Analysis

The chemical properties, including acidity, basicity, and reactivity with other substances, determine the compound's interaction with biological systems and its potential as a therapeutic agent. The synthesis and evaluation of N-((1-(4-(propylsulfonyl)piperazin-1-yl)cycloalkyl)methyl)benzamide inhibitors underscore the significance of chemical properties in designing effective inhibitors (Cioffi et al., 2013).

properties

IUPAC Name

N-(1-cycloheptylpiperidin-3-yl)-2-(trifluoromethyl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H27F3N2O/c21-20(22,23)18-12-6-5-11-17(18)19(26)24-15-8-7-13-25(14-15)16-9-3-1-2-4-10-16/h5-6,11-12,15-16H,1-4,7-10,13-14H2,(H,24,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CHXZVUCUDUYUHL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCCC(CC1)N2CCCC(C2)NC(=O)C3=CC=CC=C3C(F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H27F3N2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

368.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-(1-cycloheptyl-3-piperidinyl)-2-(trifluoromethyl)benzamide
Reactant of Route 2
Reactant of Route 2
N-(1-cycloheptyl-3-piperidinyl)-2-(trifluoromethyl)benzamide
Reactant of Route 3
Reactant of Route 3
N-(1-cycloheptyl-3-piperidinyl)-2-(trifluoromethyl)benzamide
Reactant of Route 4
Reactant of Route 4
N-(1-cycloheptyl-3-piperidinyl)-2-(trifluoromethyl)benzamide
Reactant of Route 5
Reactant of Route 5
N-(1-cycloheptyl-3-piperidinyl)-2-(trifluoromethyl)benzamide
Reactant of Route 6
Reactant of Route 6
N-(1-cycloheptyl-3-piperidinyl)-2-(trifluoromethyl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.